Cas no 1368650-59-2 (3-amino-2-(4-bromothiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol
• CAS No: 1368650-59-2
• MF: C₇H₁₀BrNOS
• MW: 236.129399776459
• CID: 5888029
• PubChem ID: 82291521
• Update Time: 2025-05-20

3-amino-2-(4-bromothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol
• EN300-1914227
• 1368650-59-2

• Inchi： 1S/C7H10BrNOS/c8-6-1-7(11-4-6)5(2-9)3-10/h1,4-5,10H,2-3,9H2
• InChI Key： HATRYKGNDJADLE-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CO)CN

Computed Properties

• Exact Mass: 234.96665g/mol
• Monoisotopic Mass: 234.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol

Professional Introduction to 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol (CAS No. 1368650-59-2)

3-amino-2-(4-bromothiophen-2-yl)propan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1368650-59-2, has garnered considerable attention due to its potential in various biochemical and medicinal applications. The presence of both amino and bromothiophene functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug development and material science.

The molecular structure of 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol consists of a propanol backbone substituted with a 4-bromothiophene ring at the second carbon position. This arrangement imparts distinct chemical properties that are highly useful in organic synthesis. The amino group (-NH₂) at the third carbon position enhances its reactivity, making it a potential precursor for further functionalization. In contrast, the bromine atom attached to the thiophene ring introduces electrophilic characteristics, facilitating various coupling reactions such as Suzuki-Miyaura and Heck reactions.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like thiophene derivatives in drug design. 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol has been explored as a building block in the synthesis of novel therapeutic agents. Its structural features make it an excellent candidate for developing molecules with potential applications in treating neurological disorders, infectious diseases, and cancer. For instance, studies have demonstrated its role in creating small-molecule inhibitors that target specific enzymes involved in disease pathways.

The compound's utility extends beyond pharmaceuticals into materials science, particularly in the development of organic electronic materials. Thiophene-based compounds are widely used in organic light-emitting diodes (OLEDs), conductive polymers, and sensors due to their excellent optoelectronic properties. The bromine substituent on the thiophene ring allows for further modifications through cross-coupling reactions, enabling the design of tailored materials with enhanced performance characteristics.

In terms of synthetic methodologies, 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol serves as a versatile intermediate. Its synthesis typically involves multi-step processes starting from readily available precursors such as 4-bromothiophene and propanal derivatives. The introduction of the amino group often requires careful control of reaction conditions to avoid unwanted side products. Advanced techniques like catalytic amination and protecting group strategies have been employed to achieve high yields and purity.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing environmentally friendly methods that minimize waste and reduce hazardous byproducts. For example, solvent-free reactions and catalytic systems based on transition metals have been explored to improve efficiency and sustainability. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

Evaluation of 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol in biological systems has revealed promising results. Preclinical studies have indicated its potential as an anti-inflammatory agent by modulating key signaling pathways. Additionally, its interaction with biological targets suggests possible applications in antimicrobial therapy. However, further research is needed to fully understand its pharmacokinetic properties and long-term safety profile before clinical translation.

The compound's role in medicinal chemistry is further underscored by its ability to undergo diverse chemical transformations. This flexibility allows chemists to modify its structure systematically, exploring different functional groups and substituents to optimize biological activity. Computational modeling and high-throughput screening have accelerated this process by predicting molecular interactions and identifying lead compounds efficiently.

In conclusion, 3-amino-2-(4-bromothiophen-2-yl)propan-1-ol (CAS No. 1368650-59-2) is a multifaceted compound with significant potential across multiple scientific domains. Its unique structural features make it invaluable for drug discovery, material science, and sustainable chemistry initiatives. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.